Cas no 3278-15-7 (N-[2-(4-methylphenyl)ethyl]benzamide)

N-[2-(4-methylphenyl)ethyl]benzamide structure
3278-15-7 structure
Product Name:N-[2-(4-methylphenyl)ethyl]benzamide
CAS No:3278-15-7
MF:C16H17NO
MW:239.312284231186
CID:1457643
PubChem ID:3014185
Update Time:2025-04-20

N-[2-(4-methylphenyl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(4-methylphenyl)ethyl]benzamide
    • AC1MHZBX
    • N-(p-Methylphenethyl)benzamide
    • N-(4-methyl-phenethyl)-benzamide
    • N-(4-Methyl-phenaethyl)-benzamid
    • Benzamide, N-(p-methylphenethyl)-
    • SureCN5969191
    • 1-Methyl-4-&lt
    • 2-benzoylamino-aethyl&gt
    • -benzol
    • AC1MHZBX; N-(p-Methylphenethyl)benzamide; N-(4-methyl-phenethyl)-benzamide; N-(4-Methyl-phenaethyl)-benzamid; Benzamide, N-(p-methylphenethyl)-; SureCN5969191; 1-Methyl-4-< 2-benzoylamino-aethyl> -benzol;
    • 3278-15-7
    • DTXSID50186444
    • N-(4-Methylphenethyl)benzamide
    • HS-8800
    • SCHEMBL5969191
    • Inchi: 1S/C16H17NO/c1-13-7-9-14(10-8-13)11-12-17-16(18)15-5-3-2-4-6-15/h2-10H,11-12H2,1H3,(H,17,18)
    • InChI Key: WHPVDKVQUSKFRR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NCCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 239.13111
  • Monoisotopic Mass: 239.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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